[3-(2-Chloro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol

• IUPAC Name: [3-(2-chloro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• InChI: InChI=1S/C13H15ClO2/c1-16-9-2-3-10(11(14)4-9)13-5-12(6-13,7-13)8-15/h2-4,15H,5-8H2,1H3
• InChI Key: XRYSOJVSSQXYLW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C23CC(C2)(C3)CO)Cl
• Molecular Formula: C13H15ClO2
• Molecular Weight: 238.71 g/mol

Description

[3-(2-Chloro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol, also known as CP47,497, is a synthetic cannabinoid that was first synthesized in the early 1980s. It is structurally similar to tetrahydrocannabinol (THC), the psychoactive component of cannabis, and has been used in scientific research as a tool to study the endocannabinoid system.

Mechanism of Action

[3-(2-Chloro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol acts as a potent agonist of cannabinoid receptors, specifically the CB1 receptor. It binds to the receptor and activates a signaling cascade that leads to changes in neuronal activity and neurotransmitter release. This can result in a range of physiological effects, including analgesia, sedation, and euphoria.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including inhibition of adenylyl cyclase activity, modulation of calcium channels, and inhibition of neurotransmitter release. It has also been shown to have analgesic, anti-inflammatory, and anti-convulsant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of [3-(2-Chloro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol as a research tool is its potency and selectivity for the CB1 receptor, which allows for precise manipulation of the endocannabinoid system. However, its synthetic nature and lack of natural occurrence in the human body may limit its relevance to physiological processes.

Future Directions

Future research with [3-(2-Chloro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol may focus on further elucidating its mechanism of action and exploring its potential therapeutic applications. Additionally, studies may investigate the effects of chronic exposure to this compound and its potential for abuse and addiction. Finally, research may explore the use of this compound as a tool for studying the endocannabinoid system in disease models, such as chronic pain and neurodegenerative disorders.

Synthesis Methods

The synthesis of [3-(2-Chloro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol involves several steps, including the reaction of 2-chloro-4-methoxybenzaldehyde with cyclohexanone to form 3-(2-chloro-4-methoxyphenyl)cyclohexanone. This intermediate is then reacted with 1,5-cyclooctadiene in the presence of a palladium catalyst to form the bicyclo[1.1.1]pentane ring system. The final step involves reduction of the ketone group to form the alcohol.

Scientific Research Applications

[3-(2-Chloro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol has been used extensively in scientific research to study the endocannabinoid system, which plays a crucial role in regulating various physiological processes, including pain, appetite, and mood. It has been used as a tool to investigate the structure-activity relationship of synthetic cannabinoids and their interactions with cannabinoid receptors.